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An In-depth Technical Guide to the Phase Diagram Analysis of the Aluminum-Lithium System

For Researchers and Materials Scientists

The aluminume-lithium (Al-Li) binary system is of significant interest in the aerospace and
automotive industries due to the unique ability of lithium to decrease density while
simultaneously increasing the elastic modulus of aluminum.[1] A thorough understanding of its
phase diagram is critical for controlling the microstructure and, consequently, the mechanical
properties of Al-Li alloys through heat treatment. This guide provides a detailed analysis of the
Al-Li phase diagram, summarizing key quantitative data, outlining experimental protocols for its
determination, and illustrating the logical relationships between phases and processes.

Quantitative Phase Diagram Data

The Al-Li system is characterized by several intermetallic phases and invariant reactions. The
primary solid solution of lithium in aluminum is denoted as (aAl), and the solid solution of
aluminum in lithium is (BLi). The key intermetallic phase for strengthening is the metastable &'
(AlsLi), while the stable equilibrium phases include & (AlLi), AlzLis, and AlaLis.[2][3][4]

Invariant Reactions

The invariant reactions in the Al-Li system define the temperatures and compositions at which
three phases are in equilibrium. These critical points are summarized in the table below.
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. . Liquid o Phase B Phase
Reaction Temperatur Reaction . . .
Compositio Compositio Compositio
Type e (°C) Formula . . .
n (at. % Li) n (at. % Li) n (at. % Li)
Eutectic 600 L (aA)+d 9.9 4.2 ~46
L+d «
Peritectic 520 ) ~32 - ~60
Al2Li3
o L + AlzLiz <
Peritectic 455 ] ~48 - ~69.2
AlaLio
_ L < AlaLio +
Eutectic 179 ) 98.8 - ~100
(L)

Note: Compositions are approximate and collated from various experimental and calculated
phase diagrams. The & (AlLi) phase has a notable homogeneity range.[2][5]

Solid Solubility Limits

Lithium has a significant solid solubility in aluminum, which is a prerequisite for precipitation
hardening. This solubility decreases with temperature, allowing for the precipitation of the
strengthening &' (AlsLi) phase.[1][3]

Solubility of Li in (axAl) (wt.  Solubility of Li in (aAl) (at.
Temperature (°C)

%) %)
600 4.2 135-14
550 3.3 12.0
300 ~0.4 ~15
150 <0.2 55

Data compiled from multiple sources employing metallographic and electrical resistivity
techniques.[1][6][7][8][9]
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Experimental Protocols for Phase Diagram
Determination

The determination of a phase diagram is a meticulous process involving the preparation of
various alloy compositions, heat treatment, and subsequent analysis using thermal and

structural characterization techniques.

Overall Experimental Workflow

The logical flow for experimentally determining a binary phase diagram like Al-Li is outlined

below.
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Caption: Experimental workflow for Al-Li phase diagram determination.
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Differential Thermal Analysis (DTA)

DTA is a primary technique used to identify the temperatures of phase transformations (e.g.,
solidus, liquidus, eutectic, peritectic).[10][11]

Objective: To detect thermal events in an alloy sample during controlled heating and cooling.
Methodology:

Sample Preparation: A small, known weight of the Al-Li alloy (typically 10-50 mg) is placed
into a crucible (e.g., alumina). An inert reference material, such as Al203, which has no
phase transitions in the temperature range of interest, is placed in an identical crucible.[12]

Instrument Setup: The sample and reference crucibles are placed in the DTA furnace.
Thermocouples are positioned in close contact with both.

Heating/Cooling Program: The furnace temperature is ramped up and/or down at a constant,
controlled rate (e.g., 5-20 °C/min).[10] A slow rate is preferred to approach equilibrium
conditions.[10]

Data Acquisition: The instrument measures and records the temperature of the sample (T)
and the temperature difference (AT) between the sample and the reference.

Analysis: The AT is plotted against T. Endothermic events (melting) and exothermic events
(solidification) appear as peaks or dips in the DTA curve. The onset temperature of these
peaks corresponds to the transformation temperature.[12] By running a series of alloys with
different compositions, the key transition lines of the phase diagram can be mapped.

X-Ray Diffraction (XRD)

XRD is used to identify the crystal structure of the different phases present in an alloy after it
has been equilibrated at a specific temperature and quenched.[13][14]

Objective: To identify the crystalline phases present in a sample.

Methodology:
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o Sample Preparation: The quenched alloy sample is typically prepared as a flat, polished
surface for analysis. For powder diffraction, the sample can be crushed into a fine powder.

 Instrument Setup: The sample is mounted in an X-ray diffractometer. The instrument is
configured with a specific X-ray source (e.g., Cu Ka).

» Data Acquisition: The sample is irradiated with a monochromatic X-ray beam over a range of
angles (20). A detector records the intensity of the diffracted X-rays at each angle.

e Analysis: A plot of X-ray intensity versus 20 is generated. The positions (angles) and
intensities of the diffraction peaks act as a "fingerprint” for the crystalline phases present.[15]
By comparing the experimental diffraction pattern to a database of known patterns, such as
the Joint Committee for Powder Diffraction Standards (JCPDS) database, the phases (e.g.,
0Al, 9, AlzLi3) can be identified.[15][16]

Phase Relationships and Transformations

The relationships between the key equilibrium phases in the Al-Li system are governed by the
invariant reactions. These reactions dictate the transformation pathways upon cooling from the
liquid state.

Liquid (L)

Eutectic Peritectic Peritectic Eutectic
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FCC Solid Solution Intermetallic Intermetallic Intermetallic BCC Solid Solution

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.lambdatechs.com/qualitative/
https://www.lambdatechs.com/qualitative/
https://h-and-m-analytical.com/wp/wp-content/uploads/2015/04/phase_id.pdf
https://www.benchchem.com/product/b012551?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Key equilibrium phase relationships in the Al-Li system.

This diagram illustrates how the liquid phase transforms into various solid phases upon cooling.
For instance, at 600°C, a liquid of eutectic composition decomposes into the (aAl) solid solution
and the & (AlLi) intermetallic phase. At 520°C, the liquid reacts with the existing & phase to form
the AlzLis phase in a peritectic reaction. Understanding these pathways is fundamental to

designing heat treatments that achieve the desired microstructure and properties in Al-Li alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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